![molecular formula C9H12BrO3P B8363462 Dimethyl [bromo(phenyl)methyl]phosphonate](/img/structure/B8363462.png)
Dimethyl [bromo(phenyl)methyl]phosphonate
Cat. No. B8363462
M. Wt: 279.07 g/mol
InChI Key: SWULVVDIIDLOSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09399653B2
Procedure details
5 (0.3 g, 1.08 mmol, 1 eq) was dissolved in dry DCM (5 mL). TMSBr (1.2 mL, 8.64 mmol, 8 eq) was added under an inert atmosphere. The reaction was stirred for 20 h at room temperature. The solvent was then evaporated, and MeOH (5 mL) was added to the reaction mixture and stirred for 1 h. The solvent was evaporated and the crude product was dissolved in water (5 mL), filtered and freeze dried yielding 7 as a white powder (229 mg, 85%). 1H NMR (400 MHz, D2O) δ 7.61-7.52 (m, 2H), 7.44-7.33 (m, 3H), 5.10-5.02 (m, 1H). 13C NMR (101 MHz, D2O) δ 136.49 (d, JC-P=3.3 Hz), 129.35 (d, JC-P=6.0 Hz), 129.09 (s), 43.54 (s). 31P NMR (162 MHz, D2O) δ 15.44 (s). ESIMS calculated for C7H7BrO3P [M-H]− 248.93, found: 248.93 mp 158-60° C.
Identifiers
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REACTION_CXSMILES
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[Br:1][CH:2]([P:9](=[O:14])([O:12]C)[O:10]C)[C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1.C[Si](Br)(C)C>C(Cl)Cl>[Br:1][CH:2]([P:9](=[O:10])([OH:14])[OH:12])[C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1
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Inputs
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred for 20 h at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was then evaporated
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ADDITION
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Type
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ADDITION
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Details
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MeOH (5 mL) was added to the reaction mixture
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STIRRING
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Type
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STIRRING
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Details
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stirred for 1 h
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the crude product was dissolved in water (5 mL)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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freeze dried
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Outcomes
Product
Details
Reaction Time |
20 h |
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Name
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Type
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product
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Smiles
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BrC(C1=CC=CC=C1)P(O)(O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 229 mg | |
| YIELD: PERCENTYIELD | 85% | |
| YIELD: CALCULATEDPERCENTYIELD | 84.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
